N-(2,3-dimethylphenyl)-4-(3-pyridinylmethyl)-1-piperazinecarboxamide

• IUPAC Name: N-(2,3-dimethylphenyl)-4-(pyridin-3-ylmethyl)piperazine-1-carboxamide
• InChI: InChI=1S/C19H24N4O/c1-15-5-3-7-18(16(15)2)21-19(24)23-11-9-22(10-12-23)14-17-6-4-8-20-13-17/h3-8,13H,9-12,14H2,1-2H3,(H,21,24)
• InChI Key: XPKWCBRJPLWFJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)N2CCN(CC2)CC3=CN=CC=C3)C
• Molecular Formula: C19H24N4O
• Molecular Weight: 324.4 g/mol

Description

N-(2,3-dimethylphenyl)-4-(3-pyridinylmethyl)-1-piperazinecarboxamide, also known as DMPP, is a chemical compound that has been used in scientific research for its potential therapeutic properties.

Mechanism of Action

N-(2,3-dimethylphenyl)-4-(3-pyridinylmethyl)-1-piperazinecarboxamide works by binding to the serotonin 5-HT1A receptor, which is involved in the regulation of mood and anxiety. By binding to this receptor, this compound can increase the release of serotonin, a neurotransmitter that plays a key role in regulating mood and anxiety.
Biochemical and Physiological Effects:
Studies have shown that this compound can produce a range of biochemical and physiological effects, including increased serotonin release, reduced anxiety and depression symptoms, and improved cognitive function. Additionally, this compound has been shown to have neuroprotective properties, which may make it useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-(2,3-dimethylphenyl)-4-(3-pyridinylmethyl)-1-piperazinecarboxamide is that it is relatively easy to synthesize and can be produced in large quantities. Additionally, this compound has been shown to have low toxicity and is generally well-tolerated in animal studies. However, one limitation of this compound is that its effects can be variable and may depend on factors such as dosage and administration route.

Future Directions

There are several potential future directions for research on N-(2,3-dimethylphenyl)-4-(3-pyridinylmethyl)-1-piperazinecarboxamide. One area of interest is the development of new this compound analogs that may have improved therapeutic properties. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential use in the treatment of various neurological and psychiatric disorders. Finally, studies are needed to determine the long-term safety and efficacy of this compound in human subjects.

Scientific Research Applications

N-(2,3-dimethylphenyl)-4-(3-pyridinylmethyl)-1-piperazinecarboxamide has been used in scientific research for its potential therapeutic properties, particularly in the treatment of anxiety and depression. Studies have shown that this compound can bind to certain receptors in the brain, leading to the release of neurotransmitters that can improve mood and reduce anxiety.